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Compound of Interest

Compound Name: 1,6-Diiodoperfluorohexane

Cat. No.: B046685 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Toxicology of 1,6-
Diiodoperfluorohexane

Authored by a Senior Application Scientist
This guide provides comprehensive safety, handling, and toxicological information for 1,6-
diiodoperfluorohexane (CAS No. 375-80-4) for researchers, scientists, and drug development

professionals. As a member of the per- and poly-fluoroalkyl substances (PFAS) family, this

compound warrants a cautious and informed approach due to the general characteristics of this

chemical class, including environmental persistence.[1][2] This document synthesizes available

data to provide a practical framework for its safe utilization in a laboratory setting.

Compound Identification and Physical Properties
1,6-Diiodoperfluorohexane is a fully fluorinated six-carbon chain with iodine atoms at the

terminal positions.[3] This structure makes it a valuable synthetic intermediate for introducing

perfluorohexyl chains into target molecules in materials science and pharmaceutical

development.[4][5][6] It is typically a white or colorless low-melting solid and is sensitive to light.

[5][7][8]
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Property Value Source(s)

CAS Number 375-80-4 [3][7]

Molecular Formula C₆F₁₂I₂ [3][9]

Molecular Weight ~553.86 g/mol [3]

Melting Point 25-30 °C (lit.) [6][8]

Boiling Point 173-174 °C (lit.) [6]

Appearance

White or Colorless to Light

yellow to Red powder to lump

to clear liquid

[10]

Sensitivity Light Sensitive [5][8]

Hazard Identification and GHS Classification
There is conflicting information regarding the GHS classification of 1,6-
diiodoperfluorohexane. A significant number of notifications to the European Chemicals

Agency (ECHA) report that the substance does not meet the criteria for classification as

hazardous.[3] However, at least one supplier provides a more stringent classification.[10]

A Precautionary Approach: Given the potential for uncharacterized hazards and its status as a

PFAS, it is prudent for laboratory personnel to adopt the more conservative hazard

classification. This guide is based on the principle of minimizing exposure and treating the

compound as hazardous.

GHS Classification (Conservative)[10]

Pictogram:

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.
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H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Toxicological Profile: A Read-Across Perspective
Comprehensive toxicological data for 1,6-diiodoperfluorohexane is not readily available in

peer-reviewed literature. Therefore, a risk assessment must consider the broader class of

PFAS compounds, often referred to as "forever chemicals" due to their extreme persistence.

[11]

The PFAS Context: Epidemiological and animal studies on well-known PFAS (like PFOA and

PFOS) have revealed associations with a variety of health effects, including liver toxicity,

immune and thyroid function alterations, lipid dysregulation, and adverse developmental

outcomes.[12][13] The strong carbon-fluorine bond makes these substances highly resistant to

degradation in both the environment and the body.[2]

Specific Concerns for Iodinated Perfluoroalkanes: While data is sparse, some studies have

begun to investigate the biological activities of polyfluorinated iodine alkanes (PFIs). Research

has suggested that certain PFIs may possess estrogenic activity, highlighting a potential

mechanism for endocrine disruption.[14] Furthermore, some PFAS have been shown to inhibit

the sodium iodide symporter (NIS), which is crucial for thyroid function.[15] Although the

specific activity of 1,6-diiodoperfluorohexane has not been determined, these findings

underscore the need for caution.

The primary routes of exposure in a laboratory setting are inhalation of dust or vapor, skin

contact, and accidental ingestion. Given the hazard classifications, all routes are considered

potentially harmful.[10]

Safe Handling and Exposure Control
A systematic approach to controlling exposure is essential. The "Hierarchy of Controls"

provides a framework for implementing the most effective safety measures.
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Hierarchy of Controls for 1,6-Diiodoperfluorohexane

Elimination
(Not Feasible - Compound is Required)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Laboratory Practice

 Implements

 Defines

 Requires
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Exposure Event Occurs

Skin Contact Eye Contact Inhalation

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Flush eyes with water for 15 min,
 lifting eyelids. Move to fresh air.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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